Cas no 446255-03-4 (Hexabromodiphenyl ethers)

• Product Name: Hexabromodiphenyl ethers
• CAS No: 446255-03-4
• MF: C₁₂H₄Br₆O
• MW: 643.583559036255
• CID: 2951891
• PubChem ID: 37454
• Update Time: 2025-04-21

Hexabromodiphenyl ethers Chemical and Physical Properties

Names and Identifiers

• 1,2,5-三溴-3-(2,4,6-三溴苯氧基)苯
• BDE 148
• PBDE 148
• Hexabromodiphenyl ethers
• 1,2,5-tribromo-3-(2,4,6-tribromophenoxy)benzene
• ND6VH2E266
• 2,2',3,4',5,6'-Hexabromodiphenyl ether
• Hexabromophenoxybenzene
• Hexabromodiphenyl oxide
• Diphenyl ether, hexabromo derivative
• Benzene, 1,1'-oxybis-, hexabromo deriv
• Benzene, 1,2,5-tribromo-3-(2,4,6-tribromophenoxy)-
• Benzene, 1,1'-oxybis-, hexabromo deriv.
• 2,2',3',4,5',6-Hexabromo[1,1'-oxybisbenzene]
• Q27284805
• 446255-03-4
• BDE-148
• HB 60P
• HEXABROMODIPHENYL ETHER (MIXED ISOMERS)
• UNII-ND6VH2E266
• Benzene, 1,1'-oxybis-hexabromo deriv.
• DTXSID60879951
• 9346I1RE5F
• 1,1'-Oxybisbenzene hexabromo deriv.
• OJMHGSMSQZEBFH-UHFFFAOYSA-N
• BR 33N
• Benzene, 1,1'oxybis, hexabromo deriv.
• HSDB 7111
• EINECS 253-058-6

• Inchi： 1S/C12H4Br6O/c13-5-2-8(16)12(9(17)3-5)19-10-4-6(14)1-7(15)11(10)18/h1-4H
• InChI Key： OJMHGSMSQZEBFH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 643.53009Da
• Monoisotopic Mass: 637.53624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 2.502±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
• LogP: log Kow = 7.40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers